Nicotinamide-d4
Overview
Description
Nicotinamide-d4 is an amide form of niacin, also known as vitamin B3 . It can be biosynthesized in vivo or obtained through the diet . It is used as an internal standard for the quantification of nicotinamide by GC- or LC-MS . It plays a role in the synthesis of the metabolic cofactor NAD+ and inhibits sirtuin 1 (SIRT1) .
Synthesis Analysis
The majority of biological synthetic routes for Nicotinamide-d4 is through the intermediate phosphoribosyl diphosphate (PRPP), which is further converted to Nicotinamide-d4 by nicotinamide phosphoribosyltransferase (Nampt) .Molecular Structure Analysis
Nicotinamide-d4 has a molecular formula of C6H2D4N2O . Its IUPAC name is 2,4,5,6-tetradeuteriopyridine-3-carboxamide . The InChI code is InChI=1S/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)/i1D,2D,3D,4D .Chemical Reactions Analysis
Nicotinamide-d4 is involved in various metabolic pathways, including glycolysis, β-oxidation, and oxidative phosphorylation .Physical And Chemical Properties Analysis
Nicotinamide-d4 has a molecular weight of 126.15 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . Its exact mass is 126.073119803 g/mol .Scientific Research Applications
Role in NAD+ Formation
Nicotinamide-d4, being essential to NAD+ formation, influences the activity of several enzymes that are critical to basic cellular activity, such as sirtuins and poly- (ADP-ribose) polymerases (PARP) .
Potential Health Benefits
Nicotinamide Riboside (NR), a derivative of Nicotinamide, has recently become one of the most studied NAD+ precursors, due to its numerous potential health benefits mediated via elevated NAD+ content in the body .
Treatment of Cardiovascular, Neurodegenerative, and Metabolic Disorders
Increasing the overall content of NAD+ has been confirmed as a valuable strategy for treating a wide variety of pathophysiological conditions. Accumulating evidence on NR’s health benefits has validated its efficiency across numerous animal and human studies for the treatment of a number of cardiovascular, neurodegenerative, and metabolic disorders .
Potential Therapy Against Infections
Recent research has explored the application of NR as a potential therapy against infections with several pathogens, including SARS-CoV-2 .
Role in Regulating Normal Physiology and Pathophysiology
Boosting intracellular NAD+ concentrations using NR has been shown to provide protective effects against a broad spectrum of pathological conditions, such as neurodegenerative diseases, diabetes, and hearing loss .
Role in Enzyme Reactions
NADPH, which can be formed from NAD+, serves as an electron donor in many enzyme reactions, such as NADPH oxidase, cytochrome P450 (CYP), nitric oxide synthase, and glutathione reductase .
Mechanism of Action
- Nicotinamide-d4 (also known as niacinamide-d4) is an amide form of niacin (vitamin B3). It can be biosynthesized in vivo or obtained through the diet .
- Additionally, nicotinamide-d4 inhibits sirtuin 1 (SIRT1) with an IC50 of less than 50 µM . SIRT1 is involved in various cellular processes, including gene regulation, stress response, and longevity.
- Nicotinamide-d4 increases the activity of serine palmitoyltransferase (SPT) and promotes the biosynthesis of ceramide, glucosylceramide, sphingomyelin, free fatty acids, and cholesterol in primary human keratinocytes .
- It induces apoptosis in hepatocellular carcinoma (HCC) cells and prevents neoplastic lesion formation in a mouse model of HCC .
- Unlike niacin, nicotinamide does not reduce plasma lipid levels or induce flushing .
Target of Action
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properties
IUPAC Name |
2,4,5,6-tetradeuteriopyridine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)/i1D,2D,3D,4D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFPAKSUCGFBDDF-RHQRLBAQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(N=C1[2H])[2H])C(=O)N)[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20574036 | |
Record name | (~2~H_4_)Pyridine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20574036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
347841-88-7 | |
Record name | (~2~H_4_)Pyridine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20574036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 347841-88-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Nicotinamide-d4 in the analysis of water-soluble vitamins?
A1: In the study "Fast simultaneous determination of multiple water-soluble vitamins and vitamin-like compounds in infant formula by UPLC-MS/MS" [], Nicotinamide-d4 serves as an internal standard. Internal standards are compounds with similar chemical properties to the analytes of interest but are not present in the original sample.
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